1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene

• IUPAC Name: 1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene
• InChI: InChI=1S/C12H15F2O3P/c1-3-16-18(15,17-4-2)12(14)9-10-5-7-11(13)8-6-10/h5-9H,3-4H2,1-2H3/b12-9+
• InChI Key: YLJOPYBVOOTNFQ-FMIVXFBMSA-N
• Canonical SMILES: CCOP(=O)(C(=CC1=CC=C(C=C1)F)F)OCC
• Isomeric SMILES: CCOP(=O)(/C(=C/C1=CC=C(C=C1)F)/F)OCC
• Molecular Formula: C12H15F2O3P
• Molecular Weight: 276.22 g/mol

Description

1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene, also known as DFEP, is a chemical compound that has gained significant attention in the field of scientific research. DFEP is a fluorinated analog of the widely used pesticide, malathion. It has been found to possess potent anticholinesterase activity, making it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This results in an accumulation of acetylcholine in the synaptic cleft, leading to overstimulation of cholinergic receptors. This overstimulation can lead to a range of physiological effects, including muscle spasms, respiratory distress, and seizures.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In vitro studies have shown that this compound is a potent inhibitor of acetylcholinesterase, with an IC50 value of 4.4 nM. This compound has also been found to have a high affinity for the muscarinic acetylcholine receptor, which is involved in the regulation of a range of physiological processes, including heart rate, gastrointestinal motility, and glandular secretion.

Advantages and Limitations for Lab Experiments

1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene has several advantages for use in lab experiments. Its potent anticholinesterase activity makes it a useful tool for studying the role of acetylcholine in various physiological processes. However, this compound also has several limitations. Its high toxicity makes it difficult to work with, and its structural similarity to malathion means that it may have similar environmental and health risks.

Future Directions

There are several future directions for research on 1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene. One area of interest is the development of new therapeutic agents based on this compound's potent anticholinesterase activity. Another area of interest is the development of new pesticides based on this compound's structural similarity to malathion. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential risks to human health and the environment.

Synthesis Methods

1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene can be synthesized using a multi-step process that involves the reaction of 4-fluoroaniline with diethyl phosphorochloridate, followed by the reaction of the resulting intermediate with 2-fluoroacetaldehyde diethyl acetal. The final step involves the deprotection of the diethyl acetal group using hydrochloric acid to yield this compound.

Scientific Research Applications

1-[(E)-2-diethoxyphosphoryl-2-fluoroethenyl]-4-fluorobenzene has been extensively studied for its potential use in the development of new therapeutic agents. It has been found to possess potent anticholinesterase activity, which makes it a promising candidate for the treatment of Alzheimer's disease and other neurological disorders. This compound has also been studied for its use as a pesticide due to its structural similarity to malathion.